Cas no 2137707-96-9 (6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one
• CAS No: 2137707-96-9
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6232000
• PubChem ID: 165465623
• Update Time: 2025-10-29

6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2137707-96-9
• EN300-803037
• 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C13H14O2/c1-3-15-9(2)11-5-4-10-6-7-13(14)12(10)8-11/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： CHDCWBMVWWUWLZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=C)OCC)C=CC=2CC1

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one

Research Briefing on 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one (CAS: 2137707-96-9)

This research briefing provides an in-depth analysis of the latest scientific developments related to the compound 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one (CAS: 2137707-96-9). As a key intermediate in pharmaceutical synthesis, this compound has garnered significant attention due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed journals, patent filings, and industry reports to present a comprehensive overview of its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one, which contribute to its reactivity and versatility in organic synthesis. The compound's indanone core, coupled with the ethoxyethenyl substituent, makes it a valuable building block for the construction of more complex molecules. Researchers have explored its use in the synthesis of various bioactive compounds, including potential anticancer and anti-inflammatory agents. The compound's mechanism of action and structure-activity relationships are currently under investigation, with preliminary results suggesting promising pharmacological profiles.

In the context of drug development, 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one has been identified as a precursor in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Recent patent applications disclose its utility in creating derivatives with enhanced selectivity and potency against key biological targets. For instance, derivatives of this compound have shown inhibitory activity against kinases involved in proliferative diseases, positioning them as potential candidates for oncology therapeutics. The compound's synthetic accessibility and modularity further enhance its appeal for medicinal chemistry applications.

From a chemical perspective, advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one and its derivatives. These studies have provided insights into its stability, reactivity, and potential degradation pathways, which are critical for its handling and storage in laboratory and industrial settings. Computational chemistry approaches, such as density functional theory (DFT) calculations, have also been applied to predict its electronic properties and interaction with biological targets, offering a theoretical foundation for further experimental investigations.

The therapeutic potential of 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one extends beyond its role as a synthetic intermediate. Recent in vitro and in vivo studies have explored its direct biological effects, revealing moderate activity in assays related to oxidative stress and inflammation. While the compound itself may not be a drug candidate, its derivatives exhibit optimized pharmacokinetic properties, making them suitable for further preclinical evaluation. Researchers are particularly interested in its potential to cross the blood-brain barrier, which could open avenues for central nervous system (CNS) drug development.

In conclusion, 6-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-one (CAS: 2137707-96-9) represents a versatile and promising compound in the field of medicinal chemistry. Its applications span from being a key synthetic intermediate to serving as a scaffold for bioactive molecule design. Ongoing research aims to elucidate its full potential, with a focus on optimizing its derivatives for specific therapeutic indications. As the scientific community continues to explore its properties and applications, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.